Cas no 2228303-09-9 ((5-methoxy-2-nitrophenyl)methanesulfonamide)

• Product Name: (5-methoxy-2-nitrophenyl)methanesulfonamide
• CAS No: 2228303-09-9
• MF: C₈H₁₀N₂O₅S
• MW: 246.240400791168
• CID: 6221015
• PubChem ID: 165696373
• Update Time: 2025-11-05

(5-methoxy-2-nitrophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (5-methoxy-2-nitrophenyl)methanesulfonamide
• EN300-1989002
• 2228303-09-9

• Inchi： 1S/C8H10N2O5S/c1-15-7-2-3-8(10(11)12)6(4-7)5-16(9,13)14/h2-4H,5H2,1H3,(H2,9,13,14)
• InChI Key： GLBXIMDCMNDWBD-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=CC=1[N+](=O)[O-])OC)(N)(=O)=O

Computed Properties

• Exact Mass: 246.03104260g/mol
• Monoisotopic Mass: 246.03104260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 124Ų

Additional information on (5-methoxy-2-nitrophenyl)methanesulfonamide

Comprehensive Guide to (5-Methoxy-2-Nitrophenyl)Methanesulfonamide (CAS No. 2228303-09-9): Properties, Applications, and Market Insights

(5-Methoxy-2-nitrophenyl)methanesulfonamide (CAS No. 2228303-09-9) is a specialized organic sulfonamide derivative with a unique chemical structure that combines a methoxy group and a nitro group on a phenyl ring. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a key intermediate in drug synthesis and other industrial applications. Its molecular formula is C₈H₁₀N₂O₅S, and it exhibits distinct physicochemical properties that make it valuable for various scientific and commercial purposes.

The growing interest in sulfonamide-based compounds like (5-methoxy-2-nitrophenyl)methanesulfonamide stems from their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential role in developing enzyme inhibitors and therapeutic agents, especially in light of recent advancements in targeted drug delivery systems. The presence of both electron-donating (methoxy group) and electron-withdrawing (nitro group) substituents on the aromatic ring creates interesting electronic effects that can be exploited in molecular design.

From a physicochemical perspective, CAS 2228303-09-9 typically appears as a crystalline solid with moderate solubility in polar organic solvents. Its melting point and stability profile make it suitable for various synthetic applications. The compound's molecular weight of 246.24 g/mol and specific spectroscopic properties (including characteristic IR and NMR signatures) facilitate its identification and quality control in laboratory settings.

In the pharmaceutical industry, (5-methoxy-2-nitrophenyl)methanesulfonamide serves as a valuable building block for more complex molecules. Recent patent literature reveals its utility in developing potential treatments for inflammatory conditions and metabolic disorders. The global market for such specialty intermediates is projected to grow significantly, driven by increasing R&D investments in novel drug discovery and the expansion of contract manufacturing organizations (CMOs) in the life sciences sector.

The synthesis of 2228303-09-9 typically involves multi-step organic reactions starting from commercially available precursors. Modern green chemistry approaches are being explored to optimize its production, focusing on atom economy and reduced environmental impact. These developments align with current industry trends toward sustainable chemical manufacturing and the implementation of process intensification techniques.

Analytical characterization of (5-methoxy-2-nitrophenyl)methanesulfonamide employs standard techniques including HPLC, mass spectrometry, and X-ray crystallography. Quality control protocols ensure batch-to-batch consistency, which is crucial for its applications in regulated industries. The compound's structure-activity relationships continue to be an active area of investigation, particularly in computer-aided drug design and molecular modeling studies.

Beyond pharmaceuticals, CAS 2228303-09-9 finds niche applications in material science and specialty chemicals. Its unique electronic properties make it interesting for developing advanced materials with specific optical or electronic characteristics. Researchers are exploring its potential in creating novel functional materials for sensors and electronic devices, capitalizing on the growing demand for smart materials in various technological applications.

The global supply chain for (5-methoxy-2-nitrophenyl)methanesulfonamide involves specialized chemical manufacturers and distributors catering to research institutions and industrial clients. Market intelligence suggests increasing demand from emerging economies, particularly in Asia-Pacific regions where pharmaceutical and chemical industries are expanding rapidly. Proper storage conditions (typically cool, dry environments) and handling protocols ensure the compound's stability during transportation and storage.

Recent scientific literature highlights innovative applications of 2228303-09-9 in bioconjugation chemistry and prodrug development. These cutting-edge applications leverage the compound's chemical functionality to create more effective therapeutic systems. The intersection of traditional organic chemistry with modern biotechnological approaches opens new possibilities for this versatile intermediate.

For researchers working with (5-methoxy-2-nitrophenyl)methanesulfonamide, understanding its reactivity patterns and derivatization potential is crucial. The compound participates in various organic transformations, including nucleophilic substitutions and reduction reactions, making it a flexible starting material for diverse synthetic pathways. These properties contribute to its growing importance in medicinal chemistry and drug discovery pipelines worldwide.

As regulatory landscapes evolve, compliance with international standards for chemical safety and environmental regulations remains paramount for manufacturers and users of CAS 2228303-09-9. Proper risk assessment and waste management protocols ensure responsible handling throughout the compound's lifecycle. These considerations are increasingly important as sustainability becomes a key driver in chemical industry practices.

The future outlook for (5-methoxy-2-nitrophenyl)methanesulfonamide appears promising, with ongoing research uncovering new applications and synthetic methodologies. Its role as a specialty chemical intermediate positions it well in markets valuing innovation and customization. As the scientific community continues to explore the potential of nitroaromatic sulfonamides, compounds like 2228303-09-9 will likely remain important tools in both academic and industrial research settings.